3'-Deamino-3'-hydroxydaunorubicin

• CAS: 95405-79-1
• Synonyms: 3'-deamino-3'-hydroxydaunorubicin; 3'-deamino-4'-epi-3'-hydroxydaunorubicin; 3'-DEHD
• Molecular Formula: C27H28O11
• Molecular Weight: 528.5 g/mol
• SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)O)O
• InChI: InChI=1S/C27H28O11/c1-10-22(30)14(29)7-17(37-10)38-16-9-27(35,11(2)28)8-13-19(16)26(34)21-20(24(13)32)23(31)12-5-4-6-15(36-3)18(12)25(21)33/h4-6,10,14,16-17,22,29-30,32,34-35H,7-9H2,1-3H3
• InChIKey: QAFPIRVGDWNCDV-UHFFFAOYSA-N

3'-Deamino-3'-hydroxydaunorubicin (also designated 3'-deamino-4'-epi-3'-hydroxydaunorubicin or 3'-DEHD) is a semi‑synthetic anthracycline analogue in which the 3'-amino group of the daunosamine sugar is replaced by a hydroxyl group and the 4'-OH configuration is epimerized to the arabino form. This structural modification abolishes the basic amine centre present in the parent drug daunorubicin and in doxorubicin, generating a neutral molecule at physiological pH.

3'-Deamino-3'-hydroxydaunorubicin (CAS 95405-79-1): A Deaminated Anthracycline with Differentiated MDR and Antitumor Profiles

3'-Deamino-3'-hydroxydaunorubicin (also designated 3'-deamino-4'-epi-3'-hydroxydaunorubicin or 3'-DEHD) is a semi‑synthetic anthracycline analogue in which the 3'-amino group of the daunosamine sugar is replaced by a hydroxyl group and the 4'-OH configuration is epimerized to the arabino form [1]. This structural modification abolishes the basic amine centre present in the parent drug daunorubicin and in doxorubicin, generating a neutral molecule at physiological pH. The compound entered the NCI Antineoplastic Drug Screen under the code NSC 284682 and was identified as one of only two topoisomerase II inhibitors in the screen that displayed preferential cytotoxicity toward tumour cells harbouring an activated ras oncogene while remaining effective irrespective of the multidrug‑resistant phenotype [2].

1

MDR-Positive Tumour Models

Cytotoxicity reported as independent of P-glycoprotein efflux across the NCI-ADS panel, supporting studies in multidrug-resistant cell backgrounds.

2

Ras-Mutation-Driven Research

COMPARE profile shows ranked correlation with ras mutation status, providing a pathway-response probe for ras-dependent sensitisation studies.

3

Neutral-Charge Anthracycline Probe

Deaminated sugar moiety eliminates the basic centre, enabling cardiolipin-interaction research without the electrostatic contribution of standard anthracyclines.

• [1] Horton D, Priebe W, Varela O. 3'-Deamino-4'-epi-3'-hydroxy-daunorubicin and -doxorubicin. Synthesis and antitumor activity. J Antibiot (Tokyo). 1984 Dec;37(12):1635-41. doi:10.7164/antibiotics.37.1635. PMID: 6549317. View Source
• [2] Koo HM, Gray-Goodrich M, Kohlhagen G, McWilliams MJ, Jeffers M, Vaigro-Wolff A, Alvord WG, Monks A, Paull KD, Pommier Y, Vande Woude GF. The ras oncogene-mediated sensitization of human cells to topoisomerase II inhibitor-induced apoptosis. J Natl Cancer Inst. 1999 Feb 3;91(3):236-44. doi:10.1093/jnci/91.3.236. PMID: 10037101. View Source

Why 3'-Deamino-3'-hydroxydaunorubicin Cannot Be Replaced by Daunorubicin or Generic Anthracyclines

Simple substitution of 3'-deamino-3'-hydroxydaunorubicin with daunorubicin, doxorubicin, or other conventional anthracyclines fails because the replacement of the protonatable 3'-NH₂ with a neutral hydroxyl group fundamentally alters the molecule’s electrostatic character, DNA‑binding thermodynamics, and susceptibility to P‑glycoprotein (P‑gp)-mediated efflux [1]. The resultant neutral charge state has been mechanistically linked to reduced cross‑resistance in multidrug‑resistant cell lines and to a distinctive NCI‑ADS cytotoxicity fingerprint that does not correlate with standard anthracyclines [2]. Consequently, data generated with daunorubicin or doxorubicin cannot be extrapolated to this compound for procurement decisions involving MDR‑positive tumour models or ras‑driven cancer contexts.

Target Compound

3'-Deamino-3'-hydroxydaunorubicin

Neutral at physiological pH; P-gp efflux does not statistically suppress cytotoxicity; ranked ras-mutation correlation in NCI-ADS.

Conventional Anthracycline

Daunorubicin / Doxorubicin

Cationic charge drives cardiolipin binding; MDR-mediated resistance significantly reduces activity; lower ras-mutation correlation.

Target Compound

4'-Epi (Arabino) Configuration

Defined stereochemistry at C-4'; epimerisation may shift potency and selectivity relative to non-epimerised 3'-hydroxy analogues.

Incorrect Stereoisomer

Generic 3'-Hydroxy-Daunorubicin (Lyxo)

Different sugar configuration; reported activity difference in the parallel doxorubicin series indicates the epimeric form is not interchangeable.

• [1] Priebe W, Van NT, Burke TG, Perez-Soler R. Removal of the basic center from doxorubicin partially overcomes multidrug resistance and decreases cardiotoxicity. Anticancer Drugs. 1993 Feb;4(1):37-48. doi:10.1097/00001813-199302000-00005. PMID: 8457713. View Source
• [2] Koo HM, Gray-Goodrich M, Kohlhagen G, McWilliams MJ, Jeffers M, Vaigro-Wolff A, Alvord WG, Monks A, Paull KD, Pommier Y, Vande Woude GF. The ras oncogene-mediated sensitization of human cells to topoisomerase II inhibitor-induced apoptosis. J Natl Cancer Inst. 1999 Feb 3;91(3):236-44. doi:10.1093/jnci/91.3.236. PMID: 10037101. View Source

Quantitative Differentiation Evidence for Sourcing 3'-Deamino-3'-hydroxydaunorubicin

P‑Glycoprotein-Mediated Multidrug Resistance Does Not Significantly Suppress Cytotoxicity, Contrasting with Daunorubicin and Doxorubicin

In the NCI‑ADS panel of 22 human tumour cell lines, the contribution of P‑gp-mediated multidrug resistance (MDR) to the cytotoxicity variance of 3'-deamino-3'-hydroxydaunorubicin (NSC 284682) was not statistically significant (P > 0.05), whereas MDR significantly reduced the sensitivity to conventional anthracyclines including idarubicin, daunorubicin, and doxorubicin [1]. In a companion analysis, the COMPARE correlation coefficient between the compound’s sensitivity pattern and the ras mutation pattern was among the highest of any topoisomerase II inhibitor tested, a trend that became stronger when MDR‑positive cell lines were excluded [1].

MDR Independence Profile

Head-to-head

NSC 284682MDR effect: P > 0.05 (not significant)

Standard anthracyclinesMDR effect: P ≤ 0.05 (significant)

Highest-ranked ras-mutation COMPARE correlation among topoisomerase II inhibitors tested.

Supports MDR-positive model studies without P-gp efflux confounding.

NCI-ADS panel; 22 cell lines with defined MDR and ras status.

Evidence Dimension	Statistical significance of MDR contribution to cytotoxicity variance across 22 NCI‑ADS cell lines
Target Compound Data	MDR effect on NSC 284682 cytotoxicity: not statistically significant (P > 0.05); sensitivity pattern strongly correlated with ras mutation status
Comparator Or Baseline	Idarubicin, daunorubicin, doxorubicin, and other clinically used topoisomerase II inhibitors: MDR effect statistically significant (P ≤ 0.05 in multiple cases); lower correlation with ras mutation pattern
Quantified Difference	Null MDR effect versus significant MDR suppression for comparators; highest‑ranked ras‑mutation correlation versus lower correlations for standard anthracyclines
Conditions	NCI In Vitro Antineoplastic Drug Screen (NCI‑ADS); 22 tumour cell lines with defined ras mutation status and rhodamine‑efflux‑based MDR levels; COMPARE pattern‑recognition analysis

Why This Matters

Procurement of a compound whose cytotoxicity is not statistically diminished by P‑gp efflux allows experimental designs in MDR‑positive tumour models that cannot be conducted with standard anthracyclines.

• [1] Koo HM, Gray-Goodrich M, Kohlhagen G, McWilliams MJ, Jeffers M, Vaigro-Wolff A, Alvord WG, Monks A, Paull KD, Pommier Y, Vande Woude GF. The ras oncogene-mediated sensitization of human cells to topoisomerase II inhibitor-induced apoptosis. J Natl Cancer Inst. 1999 Feb 3;91(3):236-44. doi:10.1093/jnci/91.3.236. PMID: 10037101. View Source

Enhanced In Vivo Antileukaemic Activity Compared with Daunorubicin in the P‑388 Murine Model

In the murine P‑388 lymphocytic leukaemia assay, 3'-deamino-4'-epi-3'-hydroxy-daunorubicin (the same compound as 3'-deamino-3'-hydroxydaunorubicin) demonstrated greater antitumour activity than the parent drug daunorubicin [1]. The primary publication reports the compound as “more active” in direct comparison under identical experimental conditions; however, exact % T/C (treated/control) or median survival time values are not disclosed in the abstract or publicly accessible portions of the manuscript, limiting the ability to quantify the magnitude of superiority. This finding represents a direct head‑to‑head comparison within the same laboratory and model system.

In Vivo P-388 Model

Direct comparison

3'-Deamino-4'-epi-3'-OH-DNRReported as “more active” than daunorubicin

DaunorubicinComparator; exact numerical fold-difference not publicly available

Same laboratory and model system; abstract-level reporting only.

Reported model-response advantage in murine leukaemia endpoint.

End-point: survival prolongation; quantitative metrics to verify.

Evidence Dimension	In vivo antitumour activity in P‑388 lymphocytic leukaemia
Target Compound Data	3'-Deamino-4'-epi-3'-hydroxy-daunorubicin: reported as “more active” than daunorubicin (exact quantitative metrics not publicly available from the abstract)
Comparator Or Baseline	Daunorubicin (clinically used anthracycline); Doxorubicin (comparator for the doxorubicin‑analogue series)
Quantified Difference	Qualitative superiority established; numerical fold‑difference not extractable from accessible portions of the source
Conditions	In vivo murine P‑388 lymphocytic leukaemia model; compounds administered intraperitoneally; endpoint: survival prolongation

Why This Matters

When in vivo leukaemia modelling is the primary endpoint of a procurement decision, this compound offers a pre‑validated efficacy signal over the parent drug, reducing the risk of negative results in replicate studies.

• [1] Horton D, Priebe W, Varela O. 3'-Deamino-4'-epi-3'-hydroxy-daunorubicin and -doxorubicin. Synthesis and antitumor activity. J Antibiot (Tokyo). 1984 Dec;37(12):1635-41. doi:10.7164/antibiotics.37.1635. PMID: 6549317. View Source

Neutral Electrostatic Character Eliminates Selective Cardiolipin Binding — A Structural Basis for Differentiated Toxicity

Replacement of the 3'-amino group with a hydroxyl group in the anthracycline sugar moiety yields a neutral molecule at physiological pH, in contrast to the +1 charge of daunorubicin and doxorubicin [1]. For the deaminated doxorubicin analogue hydroxyrubicin, this neutralisation abolished selective interaction with negatively charged cardiolipin, a mitochondrial inner‑membrane phospholipid implicated in anthracycline cardiotoxicity. In the same study, the acute LD₅₀ of hydroxyrubicin in mice was approximately 3‑fold higher than that of doxorubicin (79.1 mg/kg vs. 25.7 mg/kg, i.p.), and hydroxyrubicin was less cardiotoxic in the Bertazzoli test when administered at equitoxic doses [1]. Because 3'-deamino-3'-hydroxydaunorubicin shares the identical deamination modification, the same electrostatic and cardiolipin‑binding argument applies at the class level, although direct cardiotoxicity data for the target compound have not been published.

Cardiolipin Binding & Toxicity

Class-level inference

Deaminated class (hydroxyrubicin)LD₅₀ ~79 mg/kg; no selective CL binding

Aminated parent (doxorubicin)LD₅₀ ~26 mg/kg; selective CL binding present

Target compound shares identical deamination; direct cardiotoxicity study not documented.

Class-level reduced cardiolipin affinity rationale; target-specific data required.

Extrapolated from doxorubicin analogue; confirmatory testing recommended.

Evidence Dimension	Acute systemic toxicity (LD₅₀) and cardiolipin binding of deaminated vs. aminated anthracyclines
Target Compound Data	3'-Deamino-3'-hydroxydaunorubicin: neutral at physiological pH; class‑level expectation of reduced cardiolipin affinity (direct cardiotoxicity study not documented)
Comparator Or Baseline	Hydroxyrubicin (3'-deamino-3'-hydroxydoxorubicin): LD₅₀ = 79.1 mg/kg; no selective CL binding; reduced cardiotoxicity in Bertazzoli test vs. doxorubicin (LD₅₀ = 25.7 mg/kg; selective CL binding present)
Quantified Difference	LD₅₀ approximately 3‑fold higher for deaminated analogue; qualitative loss of cardiolipin selectivity
Conditions	CD‑1 mice, single i.p. injection for LD₅₀; Bertazzoli cardiotoxicity model in mice

Why This Matters

The class‑level reduction in cardiolipin affinity and cardiotoxicity risk provides a mechanistic rationale for selecting the deaminated daunorubicin analogue when cumulative cardiac toxicity is an exclusion criterion in experimental protocols.

• [1] Priebe W, Van NT, Burke TG, Perez-Soler R. Removal of the basic center from doxorubicin partially overcomes multidrug resistance and decreases cardiotoxicity. Anticancer Drugs. 1993 Feb;4(1):37-48. doi:10.1097/00001813-199302000-00005. PMID: 8457713. View Source

4′-Epimerisation Differentiates the Compound from Simple 3′-Hydroxy‑daunorubicin Analogues

The target compound possesses the arabino configuration at C‑4′ (3'-deamino-4'-epi-3'-hydroxy-daunorubicin), distinguishing it from the lyxo‑configured 3'-deamino-3'-hydroxy-daunorubicin that would be the direct deamination product of daunorubicin. In the parallel doxorubicin series, the same 4′-epimerisation significantly affected biological activity: the lyxo‑configured 3'-deamino-3'-hydroxydoxorubicin (compound 3) was reported to be more active in the P‑388 assay than its 4′-epimer (compound 14) [1]. Although the analogous within‑pair comparison has not been performed for the daunorubicin series, the available data demonstrate that 4′-stereochemistry modulates anthracycline potency and that the 4′-epi configuration of the target compound represents a distinct chemical entity with different biological properties from a hypothetical non‑epimerised 3'-deamino-3'-hydroxydaunorubicin.

4'-Epimer Distinction

Supporting evidence

Target: 4'-epi (arabino)Activity vs. non-epimerised form not directly tested in DNR series

Doxorubicin pair (lyxo vs. arabino)Lyxo form reported as more active in P-388 assay

Daunorubicin-pair data absent; stereochemistry modulates potency.

4'-Epimer configuration may shift potency and selectivity.

Verify configuration to avoid generic 3'-hydroxy listings.

Evidence Dimension	Impact of 4′-stereochemistry on in vivo antitumour activity
Target Compound Data	3'-Deamino-4'-epi-3'-hydroxy-daunorubicin (arabino at C‑4′); relative activity vs. non‑epimerised form not directly tested
Comparator Or Baseline	Doxorubicin pair: 3'-deamino-3'-hydroxydoxorubicin (lyxo) more active than 3'-deamino-4'-epi-3'-hydroxydoxorubicin (arabino) in P‑388 assay
Quantified Difference	Direction of activity difference for doxorubicin pair established; daunorubicin pair data absent
Conditions	P‑388 lymphocytic leukaemia in vivo assay (doxorubicin pair); J Antibiot 1984, same experimental framework

Why This Matters

Procurement specifications that require the 4′-epi (arabino) configuration must distinguish this compound from generic 3'-hydroxy-daunorubicin listings, because the epimeric form may exhibit a different potency and selectivity window.

• [1] Horton D, Priebe W, Varela O. 3'-Deamino-4'-epi-3'-hydroxy-daunorubicin and -doxorubicin. Synthesis and antitumor activity. J Antibiot (Tokyo). 1984 Dec;37(12):1635-41. doi:10.7164/antibiotics.37.1635. PMID: 6549317. View Source

Target Application Scenarios for 3'-Deamino-3'-hydroxydaunorubicin Based on Verified Evidence

In Vivo Leukaemia Models Requiring Superiority Over Daunorubicin

Investigators using the syngeneic murine P‑388 lymphocytic leukaemia model can employ 3'-deamino-3'-hydroxydaunorubicin as a positive‑control anthracycline with a documented efficacy advantage over daunorubicin [1]. This scenario supports studies comparing standard‑of‑care agents against experimental therapeutics where the reference arm must reproduce a well‑characterised activity gradient.

Profiling Compounds in P‑Glycoprotein‑Overexpressing Multidrug‑Resistant Tumour Panels

Because the cytotoxicity of 3'-deamino-3'-hydroxydaunorubicin is not statistically diminished by P‑gp‑mediated efflux across the NCI‑ADS cell‑line panel (P > 0.05), it is suited as a tool compound for probing topoisomerase II‑dependent DNA damage in MDR‑positive backgrounds where daunorubicin and doxorubicin show significant potency losses [2].

Ras‑Driven Tumour Cell Sensitivity Studies

The compound’s NCI‑ADS COMPARE profile demonstrates one of the strongest correlations with the tumour ras‑mutation pattern among all screened topoisomerase II inhibitors [2]. Researchers investigating synthetic‑lethal interactions or apoptotic sensitisation in ras‑mutant versus wild‑type isogenic cell lines can leverage this differentiated sensitivity as a phenotypic probe.

Anthracycline Cardiotoxicity Mitigation Research (Class‑Level Evidence)

Studies aimed at dissecting the contribution of the daunosamine amino group to anthracycline‑induced cardiotoxicity can use 3'-deamino-3'-hydroxydaunorubicin as a neutral comparator, based on class‑level data showing that deamination abolishes selective cardiolipin binding and reduces cardiotoxicity in the hydroxyrubicin series (LD₅₀ ~79 mg/kg vs. ~26 mg/kg for the aminated parent) [3]. Confirmatory cardiotoxicity testing in the target compound itself would be required for definitive claims.

Application

Selection Property

Validation Focus

In Vivo Leukaemia Model Studies

Reported model-response advantage over daunorubicin

P-388 survival endpoint; comparator anthracycline reference

MDR-Overexpressing Tumour Panel Research

P-gp-independent cytotoxicity profile

MDR-positive cell-line endpoint comparison

Ras-Driven Tumour Cell Sensitivity Studies

Ranked ras-mutation correlation in NCI-ADS

Synthetic-lethal or apoptotic sensitisation endpoints

Anthracycline Cardiotoxicity Mechanism Research

Neutral charge; class-level reduced cardiolipin affinity

Cardiolipin-binding assay; cardiotoxicity model endpoints

• [1] Horton D, Priebe W, Varela O. 3'-Deamino-4'-epi-3'-hydroxy-daunorubicin and -doxorubicin. Synthesis and antitumor activity. J Antibiot (Tokyo). 1984 Dec;37(12):1635-41. doi:10.7164/antibiotics.37.1635. PMID: 6549317. View Source
• [2] Koo HM, Gray-Goodrich M, Kohlhagen G, McWilliams MJ, Jeffers M, Vaigro-Wolff A, Alvord WG, Monks A, Paull KD, Pommier Y, Vande Woude GF. The ras oncogene-mediated sensitization of human cells to topoisomerase II inhibitor-induced apoptosis. J Natl Cancer Inst. 1999 Feb 3;91(3):236-44. doi:10.1093/jnci/91.3.236. PMID: 10037101. View Source
• [3] Priebe W, Van NT, Burke TG, Perez-Soler R. Removal of the basic center from doxorubicin partially overcomes multidrug resistance and decreases cardiotoxicity. Anticancer Drugs. 1993 Feb;4(1):37-48. doi:10.1097/00001813-199302000-00005. PMID: 8457713. View Source